Cas no 20732-19-8 (N-[(4-acetamidophenyl)methyl]acetamide)

• Product Name: N-[(4-acetamidophenyl)methyl]acetamide
• CAS No: 20732-19-8
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 910381
• PubChem ID: 314098
• Update Time: 2025-04-19

N-[(4-acetamidophenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-acetamidophenyl)methyl]acetamide
• AC1L7OX2
• AC1Q1L5I
• AG-E-52075
• CTK4E4965
• N-(4-acetamidobenzyl)acetamide
• N,N'-Diacetyl-p-aminobenzylamin
• NSC230423
• p-acetamidobenzylacetamide
• SureCN3735282
• 20732-19-8
• N-[4-(acetylamino)benzyl]acetamide
• NSC-230423
• AKOS009125598
• DTXSID70310704
• SCHEMBL3735282

• Inchi： 1S/C11H14N2O2/c1-8(14)12-7-10-3-5-11(6-4-10)13-9(2)15/h3-6H,7H2,1-2H3,(H,12,14)(H,13,15)
• InChI Key： ZWICEKOJPNHXNB-UHFFFAOYSA-N
• SMILES： O=C(C)NCC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 206.10562
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2
• LogP: 1.74500